Cas no 2355513-97-0 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(propan-2-yl)piperidine-4-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(propan-2-yl)piperidine-4-carboxylic acid
• CAS No: 2355513-97-0
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• MDL: MFCD32874825
• CID: 5667999
• PubChem ID: 155822324
• Update Time: 2025-05-25

1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(propan-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(propan-2-yl)piperidine-4-carboxylic acid
• EN300-27144380
• 2355513-97-0
• 1-(9H-Fluoren-9-ylmethoxycarbonyl)-4-propan-2-ylpiperidine-4-carboxylic acid
• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(propan-2-yl)piperidine-4-carboxylic acid

• MDL： MFCD32874825
• Inchi： 1S/C24H27NO4/c1-16(2)24(22(26)27)11-13-25(14-12-24)23(28)29-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,11-15H2,1-2H3,(H,26,27)
• InChI Key： DZKAOHITMUCXRQ-UHFFFAOYSA-N
• SMILES： OC(C1(C(C)C)CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)=O

Computed Properties

• Exact Mass: 393.19400834g/mol
• Monoisotopic Mass: 393.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(propan-2-yl)piperidine-4-carboxylic acid

Research Brief on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(propan-2-yl)piperidine-4-carboxylic acid (CAS: 2355513-97-0)

The compound 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(propan-2-yl)piperidine-4-carboxylic acid (CAS: 2355513-97-0) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This Fmoc-protected piperidine derivative serves as a key intermediate in the synthesis of peptidomimetics and small molecule inhibitors, particularly in the context of targeting protein-protein interactions and enzyme modulation. Recent studies have highlighted its utility in the design of novel therapeutic agents, leveraging its unique structural features for enhanced bioavailability and target specificity.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound in the development of protease inhibitors. The research demonstrated that the isopropyl-substituted piperidine core, when incorporated into peptide backbones, significantly improved metabolic stability compared to traditional analogs. The Fmoc group was found to facilitate solid-phase peptide synthesis (SPPS), enabling efficient incorporation into complex molecular architectures. The study reported a 40% increase in half-life for lead compounds derived from this intermediate, underscoring its value in optimizing pharmacokinetic properties.

Further investigations have revealed the compound's potential in central nervous system (CNS) drug development. Research conducted at several academic institutions has shown that derivatives of 2355513-97-0 can effectively cross the blood-brain barrier (BBB), making them promising candidates for neurological disorders. The isopropyl moiety appears to contribute to this property by modulating lipophilicity without compromising aqueous solubility, a critical balance for CNS-active compounds.

From a synthetic chemistry perspective, recent advances have improved the scalability of producing 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(propan-2-yl)piperidine-4-carboxylic acid. A 2024 patent application disclosed an optimized three-step synthesis from commercially available starting materials, achieving an overall yield of 78% with >99% purity. This development addresses previous challenges in large-scale production, potentially lowering the cost barrier for research applications.

Ongoing research is exploring the compound's utility in targeted drug delivery systems. Preliminary results suggest that the carboxylic acid functionality can be readily conjugated to various drug carriers, including nanoparticles and antibody-drug conjugates (ADCs). This versatility positions 2355513-97-0 as a valuable building block for next-generation therapeutics that require precise tissue targeting and controlled release mechanisms.

In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(propan-2-yl)piperidine-4-carboxylic acid represents a multifaceted tool in modern drug discovery. Its applications span from serving as a versatile synthetic intermediate to enabling the development of therapeutics with improved pharmacological profiles. As research continues to uncover new applications for this compound, its importance in chemical biology and pharmaceutical sciences is expected to grow significantly in the coming years.